Cas no 848669-08-9 (Stigmasta-4,25-dien-3-one)

• Product Name: Stigmasta-4,25-dien-3-one
• CAS No: 848669-08-9
• MF: C₂₉H₄₆O
• MW: 410.67494
• CID: 837189
• PubChem ID: 71307334
• Update Time: 2025-06-08

Stigmasta-4,25-dien-3-one Chemical and Physical Properties

Names and Identifiers

• Stigmasta-4,25-dien-3-one
• (20R)-Stigmasta-4,25-dien-3-one
• FS-9094
• (8S,9S,10R,13R,14S,17R)-17-[(2R,5R)-5-ethyl-6-methylhept-6-en-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• AKOS022184622
• 848669-08-9
• [ "" ]
• DB-344086
• (1R,3AS,3BS,9AR,9BS,11AR)-1-[(2R,5R)-5-ETHYL-6-METHYLHEPT-6-EN-2-YL]-9A,11A-DIMETHYL-1H,2H,3H,3AH,3BH,4H,5H,8H,9H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-7-ONE

• Inchi： InChI=1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h18,20-21,24-27H,2,7-17H2,1,3-6H3/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
• InChI Key： IUJSEAGAJKMVBJ-XJZKHKOHSA-N
• SMILES： CCC(CCC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(=C)C

Computed Properties

• Exact Mass: 410.354866087g/mol
• Monoisotopic Mass: 410.354866087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 504.7±17.0 °C at 760 mmHg
• Flash Point: 262.8±11.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Stigmasta-4,25-dien-3-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Stigmastanes and derivatives

Additional information on Stigmasta-4,25-dien-3-one

Comprehensive Analysis of Stigmasta-4,25-dien-3-one (CAS No. 848669-08-9): Properties, Applications, and Research Insights

Stigmasta-4,25-dien-3-one (CAS No. 848669-08-9) is a steroidal compound belonging to the class of stigmastane derivatives, which have garnered significant attention in pharmaceutical and nutraceutical research. This compound, characterized by its unique 4,25-diene structure and 3-keto functional group, exhibits intriguing biochemical properties that make it a subject of interest for scientists exploring natural product chemistry and bioactive sterols.

Recent studies highlight the potential role of Stigmasta-4,25-dien-3-one in modulating metabolic pathways, particularly in relation to cholesterol biosynthesis and plant steroid signaling. Its structural similarity to phytosterols has prompted investigations into its effects on lipid metabolism, with some researchers suggesting applications in functional foods and dietary supplements. The compound's CAS No. 848669-08-9 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationship (SAR) and potential therapeutic benefits.

From a chemical perspective, Stigmasta-4,25-dien-3-one demonstrates notable stability under standard conditions, with a molecular formula of C₂₉H₄₆O and a molecular weight of 410.68 g/mol. Its lipophilic nature contributes to its interactions with biological membranes, a property that has sparked discussions in forums about drug delivery systems and membrane permeability enhancers. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, with researchers often searching for "Stigmasta-4,25-dien-3-one synthesis" and "spectral data interpretation" in technical literature.

The compound's relevance extends to cosmeceutical applications, where its potential anti-inflammatory properties align with current consumer demand for plant-derived active ingredients. Industry reports indicate increasing searches for "natural steroid alternatives" and "botanical actives for skin care", positioning Stigmasta-4,25-dien-3-one as a candidate for further development in this sector. Its presence in certain plant species has also led to discussions about sustainable sourcing and green extraction methods in online scientific communities.

Quality control parameters for CAS No. 848669-08-9 typically include purity assessment (>98% by HPLC), residual solvent analysis, and confirmation of stereochemical configuration. The compound's crystalline form and melting point characteristics (typically 145-148°C) are frequently documented in technical datasheets, addressing common queries from quality assurance professionals about "Stigmasta-4,25-dien-3-one specifications". Storage recommendations generally advise protection from light and moisture at controlled temperatures.

Emerging research directions for Stigmasta-4,25-dien-3-one include its potential interaction with nuclear receptors and possible applications in metabolic disorder research. Scientific forums show growing interest in its effects on PPAR gamma activation, connecting to popular health topics like blood sugar management and weight control. However, researchers emphasize the need for more comprehensive in vivo studies to validate these preliminary findings.

From a commercial perspective, Stigmasta-4,25-dien-3-one remains a niche product primarily supplied to research institutions and specialty chemical manufacturers. Market intelligence reveals increasing searches for "bulk Stigmastane derivatives" and "custom steroidal synthesis", reflecting demand from pharmaceutical development teams. The compound's pricing structure typically depends on scale and purity requirements, with analytical standards commanding premium values.

Regulatory status of CAS No. 848669-08-9 varies by jurisdiction, but it generally falls under research chemical classifications. Safety data sheets recommend standard laboratory precautions when handling, addressing common workplace safety queries. The compound's environmental fate and biodegradability profile are subjects of ongoing investigation, particularly in light of increasing focus on green chemistry principles in industrial applications.

In conclusion, Stigmasta-4,25-dien-3-one represents an intriguing case study in steroidal chemistry with potential applications spanning multiple industries. Its unique structural features and biological interactions continue to inspire research, particularly in areas connecting to current health and wellness trends. As scientific understanding of this compound evolves, so too does its potential to contribute to advancements in nutraceutical science and phytochemical research.